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The table below summarizes the basic identifying information and predicted properties for HO-PEG5-

CH2COOH, which are foundational for handling and reaction planning [1].

Property Value / Description

CAS Number 2079768-50-4 [1]

Molecular Formula C13H26O8 [1]

Molecular Weight 310.34 g/mol [1]

Synonyms HO-PEG5-CH2CH2COOH, Hydroxy-PEG5-propionic acid [1]

pKa 4.28±0.10 (Predicted) [1]

Storage Temp. 2-8°C [1]

Form Liquid [1]

Frequently Asked Questions

Here are answers to some anticipated questions based on the general information available.

What is the primary application of HO-PEG5-CH2COOH?
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HO-PEG5-CH2COOH is a PEG-based linker commonly used in the synthesis of PROTACs

(PROteolysis TArgeting Chimeras) and other bioconjugates [1] [2]. Its hydroxyl group allows for further

derivatization, while the terminal carboxylic acid can form stable amide bonds with primary amines [1].

How should HO-PEG5-CH2COOH be stored?

The recommended storage condition is at 2-8°C [1]. For long-term storage, some suppliers suggest keeping

the product at -20°C in a sealed and protected environment to maintain stability [3].

What reagents are used to activate the carboxylic acid?

The terminal carboxylic acid typically requires activation to efficiently form amide bonds. Common

activators mentioned for similar PEG-acid linkers include EDC, DCC, and HATU [1] [4] [5].

Troubleshooting Guide: Addressing Common Issues

While specific protocols are limited, the following guide outlines common challenges in conjugation

chemistry with carboxylic acid PEG linkers, based on general principles.

Problem 1: Low Conjugation Yield or Efficiency

Potential Cause: Inefficient activation of the terminal carboxylic acid.
Troubleshooting Steps:

Ensure Fresh Activators: Use EDC, DCC, or HATU that has been stored properly and is not
expired, as these compounds can degrade with moisture.

Optimize Molar Ratios: The ratio of linker, activator, and your target molecule may need
optimization. A typical starting point is to use a 1.5-3x molar excess of both the activator and the

PEG linker relative to the amine component.
Check Solvent Compatibility: Ensure all reactants are sufficiently soluble. The hydrophilic

PEG spacer aids solubility in aqueous media, but the activation step might require a co-solvent
like DMSO or DMF [1] [3].
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Problem 2: Solubility Issues

Potential Cause: The physical form or solvent choice is incorrect.
Troubleshooting Steps:

Confirm Physical State: Note that HO-PEG5-acid is described as a liquid [1], while higher
molecular weight versions (e.g., MW 5000, 10000) are solid powders [2] [3].

Use Appropriate Solvents: For solid PEG linkers, DMSO is a common solvent for preparing
stock solutions. For in vivo formulations, mixtures of PEG300, Tween 80, and saline are often

used [3].

Problem 3: Impurity or Degradation of Product

Potential Cause: The PEG linker has degraded due to improper storage or handling.
Troubleshooting Steps:

Adhere to Storage Guidelines: Store the linker at the recommended temperature (2-8°C or
-20°C) and keep the container tightly sealed in a dry environment to avoid exposure to moisture

[1] [3].
Allow to Warm: If stored in a freezer, allow the vial to reach room temperature before opening

to prevent condensation from absorbing into the product.

General Experimental Workflow for Conjugation

The following diagram outlines a logical workflow for planning a conjugation experiment using HO-PEG5-

CH2COOH, incorporating the troubleshooting points above.
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Important Notes on Information Gaps

It's important to be aware that the search results could not provide several key details:
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Lack of Specific Protocols: The search results confirm the compound's use but do not contain

detailed, step-by-step experimental procedures, reaction times, or temperature conditions.
No Characterization Data: Methods for analyzing the success of the conjugation (e.g., TLC, HPLC,

NMR methods) are not described.
Material-Specific Issues: There is no discussion on challenges unique to conjugating HO-PEG5-
CH2COOH with specific molecules like proteins, small molecules, or surfaces.

To obtain precise protocols, I recommend you:

Consult Supplier Data Sheets: The vendors listed in the search results (e.g., ChemicalBook,

TargetMol, Invivochem) may provide more technical documentation upon request [1] [2] [3].
Search Specialized Literature: Look for scientific papers where HO-PEG5-CH2COOH (CAS

2079768-50-4) is used in the "Materials and Methods" section. This will provide you with peer-
reviewed, validated protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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